Cas no 2172066-16-7 (3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine)

• Product Name: 3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine
• CAS No: 2172066-16-7
• MF: C₈H₁₁F₂N
• MW: 159.17644906044
• CID: 5837824
• PubChem ID: 165444127
• Update Time: 2025-10-25

3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine
• 2172066-16-7
• EN300-1614484

• Inchi： 1S/C8H11F2N/c1-4-7(2,3)11-5-8(9,10)6-11/h1H,5-6H2,2-3H3
• InChI Key： RUQZCAOCUIWBBO-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C#C)(C)C)C1)F

Computed Properties

• Exact Mass: 159.08595568g/mol
• Monoisotopic Mass: 159.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine

Recent Advances in the Study of 3,3-Difluoro-1-(2-methylbut-3-yn-2-yl)azetidine (CAS: 2172066-16-7)

The compound 3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine (CAS: 2172066-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique azetidine core and difluoro substitution, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and applications in medicinal chemistry, making it a compound of high interest for researchers.

One of the key areas of investigation has been the synthetic routes to 3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis method, highlighting the use of palladium-catalyzed cross-coupling reactions to introduce the 2-methylbut-3-yn-2-yl moiety. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations.

Pharmacologically, this compound has demonstrated notable activity as a modulator of specific biological targets. Preliminary in vitro studies have revealed its affinity for certain G protein-coupled receptors (GPCRs), which are implicated in a variety of diseases, including neurological disorders and cancer. The difluoro substitution on the azetidine ring is believed to enhance the compound's metabolic stability and bioavailability, addressing common challenges in drug development. These findings were corroborated by a recent preprint on bioRxiv, which also suggested potential applications in neurodegenerative disease therapeutics.

In addition to its pharmacological properties, 3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine has been explored for its role in chemical biology. A 2024 study in ACS Chemical Biology investigated its use as a versatile building block for the synthesis of more complex molecules. The researchers demonstrated its utility in click chemistry reactions, leveraging the alkyne functionality for bioconjugation and probe development. This opens new avenues for targeted drug delivery and imaging applications.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Ongoing preclinical studies aim to address these gaps, with early results indicating favorable tissue penetration and minimal off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,3-difluoro-1-(2-methylbut-3-yn-2-yl)azetidine (CAS: 2172066-16-7) represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with its promising biological activity, positions it as a valuable candidate for further research. Future studies will likely focus on expanding its therapeutic potential and optimizing its properties for clinical use. As the field progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.